Cas no 2171485-18-8 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid
• CAS No: 2171485-18-8
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5800561
• PubChem ID: 165539411
• Update Time: 2025-06-23

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid
• 2171485-18-8
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}hex-5-enoic acid
• EN300-1500822

• Inchi： 1S/C27H25N3O5/c1-2-3-12-24(26(32)33)30-25(31)23-14-13-17(15-28-23)29-27(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h2,4-11,13-15,22,24H,1,3,12,16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BVEGLQWLCPOMMS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NC(C(=O)O)CCC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid

Introduction to 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic Acid (CAS No. 2171485-18-8)

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid, identified by its CAS number 2171485-18-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a pyridine core and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular formula of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid underscores its complexity. It consists of a hexenoic acid backbone, which is a derivative of hexenoic acid, linked to a pyridine ring. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amino group on the pyridine ring further enhances its reactivity and biological significance. These functional groups are strategically positioned to interact with biological targets, making the compound a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid structure presents an attractive framework for such endeavors. Its ability to engage with multiple targets suggests potential applications in treating conditions ranging from cancer to inflammatory diseases. The Fmoc group, in particular, is often used in peptide synthesis but also serves as a protecting group for amino acids, adding another layer of utility to this compound.

The synthesis of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorenylmethoxycarbonyl group is crucial for protecting the amino function during subsequent synthetic steps. This protection-deprotection strategy is a hallmark of modern peptide chemistry and is essential for achieving high yields and purity in the final product. The hexenoic acid moiety adds another layer of complexity, requiring careful handling to maintain the integrity of the double bond.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have been exploring its interactions with various enzymes and receptors, hoping to identify new therapeutic targets. Preliminary studies suggest that it may have inhibitory effects on certain kinases and other enzymes involved in cell signaling pathways. These findings are particularly exciting given the importance of kinase inhibitors in treating cancers and inflammatory diseases.

The role of computational chemistry in studying 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}hex-5-enoic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time and cost associated with traditional methods.

In addition to its potential therapeutic applications, this compound has also been studied for its chemical properties. Its stability under various conditions, such as pH and temperature, makes it a promising candidate for formulation into drugs that need to maintain their integrity over time. Furthermore, its solubility profile suggests that it could be formulated into different dosage forms, including oral tablets or injectable solutions, depending on the desired route of administration.

The synthesis and characterization of 2-{5-( ({(9H-fluoren)-9 - ylmethoxycarbonyl } amino ) pyridine - 2 - ylformamide } hex - 5 - enoic acid ) have opened up new avenues for research in medicinal chemistry. By understanding its structure-function relationships, scientists can design derivatives with enhanced potency and selectivity. This iterative process of designing, synthesizing, and testing new compounds is at the heart of modern drug development.

The future prospects for this compound are promising. As more data becomes available on its biological activity and pharmacokinetic properties, it may find applications in treating a wide range of diseases. Researchers are also exploring ways to improve its synthetic routes to make it more cost-effective and scalable for industrial production. These efforts could lead to the development of new drugs based on this scaffold in the coming years.

In conclusion, 2-{5-{((9H-fluoren)-9 - ylmethoxycarbonyl } amino ) pyridine - 2 - ylformamide } hex - 5 - enoic acid (CAS No. 2171485188) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.